Cas no 1178204-22-2 (1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one)

• Product Name: 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one
• CAS No: 1178204-22-2
• MF: C₁₁H₁₃BrOS
• MW: 273.189321279526
• CID: 5250145
• PubChem ID: 60864965
• Update Time: 2025-06-25

1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1178204-22-2
• EN300-394318
• 1-(4-bromophenyl)-4-(methylsulfanyl)butan-1-one
• 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one

• Inchi： 1S/C11H13BrOS/c1-14-8-2-3-11(13)9-4-6-10(12)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： ZPWHRDVDFVVLSO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCCSC)=O

Computed Properties

• Exact Mass: 271.98705g/mol
• Monoisotopic Mass: 271.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one

Chemical Profile of 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one (CAS No. 1178204-22-2)

1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one, identified by its CAS number 1178204-22-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkanones with a brominated phenyl ring and a butanone backbone substituted with a methylsulfanyl group. Its unique structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The bromophenyl moiety in the molecular structure of this compound plays a crucial role in its reactivity and potential applications. The presence of a bromine atom at the para position relative to the methylsulfanyl group enhances its utility as a synthetic precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex heterocyclic scaffolds. These reactions are pivotal in medicinal chemistry for generating diverse libraries of drug-like molecules.

In recent years, there has been significant interest in exploring the pharmacological potential of arylalkanone derivatives. The methylsulfanyl group, also known as methanethiolate, contributes to the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization. Studies have demonstrated that such modifications can influence binding affinity to biological targets, thereby modulating pharmacological activity. This has led to extensive investigations into its role as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to develop novel compounds with improved pharmacokinetic properties and enhanced target specificity. For instance, derivatives of this molecule have been investigated for their potential as protease inhibitors, which are essential in managing conditions such as Alzheimer's disease and certain viral infections. The bromine atom provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

The synthesis of 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one typically involves multi-step organic transformations starting from commercially available precursors. The key steps often include bromination of a phenyl ring followed by condensation with an appropriate aldehyde or ketone derivative, followed by thioetherification to introduce the methylsulfanyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one has been subjected to rigorous molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into its binding mode and potential side effects, which are critical for optimizing drug design. The combination of experimental synthesis and computational analysis has accelerated the discovery pipeline for new therapeutic entities derived from this scaffold.

The growing body of research on arylalkanone derivatives underscores their significance in modern drug discovery. 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one exemplifies how structural diversity can be harnessed to develop innovative treatments for complex diseases. As pharmaceutical companies continue to invest in high-throughput screening and structure-based drug design, compounds like this one are expected to play an increasingly pivotal role in next-generation therapeutics.

In conclusion, 1-(4-Bromophenyl)-4-(methylsulfanyl)butan-1-one (CAS No. 1178204-22-2) represents a promising chemical entity with broad applications in pharmaceutical research. Its unique structural attributes, coupled with its synthetic accessibility and pharmacological relevance, make it an indispensable tool for chemists and biologists striving to develop novel medicines that address unmet medical needs.